Cas no 104700-58-5 (2,4-dioxo-3-phenyl-n-propan-2-ylimidazolidine-1-carboxamide)

• Product Name: 2,4-dioxo-3-phenyl-n-propan-2-ylimidazolidine-1-carboxamide
• CAS No: 104700-58-5
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• CID: 1146576
• PubChem ID: 71333284
• Update Time: 2025-04-20

2,4-dioxo-3-phenyl-n-propan-2-ylimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dioxo-3-phenyl-n-propan-2-ylimidazolidine-1-carboxamide
• 104700-58-5
• DTXSID30761571
• 2,4-Dioxo-3-phenyl-N-(propan-2-yl)imidazolidine-1-carboxamide

• Inchi： 1S/C13H15N3O3/c1-9(2)14-12(18)15-8-11(17)16(13(15)19)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,14,18)
• InChI Key： YAPYMCOIVZGZTJ-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=CC=2)C(CN1C(NC(C)C)=O)=O

Computed Properties

• Exact Mass: 261.11134135g/mol
• Monoisotopic Mass: 261.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 73.21000
• LogP: 1.78050